Cas no 2229081-06-3 (5-1-(1-hydroxyethyl)cyclopropyl-3-methoxybenzene-1,2-diol)

• Product Name: 5-1-(1-hydroxyethyl)cyclopropyl-3-methoxybenzene-1,2-diol
• CAS No: 2229081-06-3
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5922311
• PubChem ID: 165699455
• Update Time: 2025-10-28

5-1-(1-hydroxyethyl)cyclopropyl-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-1-(1-hydroxyethyl)cyclopropyl-3-methoxybenzene-1,2-diol
• 5-[1-(1-hydroxyethyl)cyclopropyl]-3-methoxybenzene-1,2-diol
• 2229081-06-3
• EN300-1798303

• Inchi： 1S/C12H16O4/c1-7(13)12(3-4-12)8-5-9(14)11(15)10(6-8)16-2/h5-7,13-15H,3-4H2,1-2H3
• InChI Key： RSYZTGHKQLWUPP-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=C(C(=C(C=2)OC)O)O)CC1

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-1-(1-hydroxyethyl)cyclopropyl-3-methoxybenzene-1,2-diol

5-1-(1-Hydroxyethyl)cyclopropyl-3-methoxybenzene-1,2-diol: A Comprehensive Overview

The compound 5-1-(1-hydroxyethyl)cyclopropyl-3-methoxybenzene-1,2-diol (CAS No. 2229081-06-3) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl group, a hydroxyethyl substituent, and a methoxy group attached to a benzene ring. The presence of multiple functional groups makes it highly versatile and amenable to further chemical modifications.

Recent studies have highlighted the importance of cyclopropyl groups in drug design due to their ability to induce steric strain, which can enhance molecular stability and bioavailability. The hydroxyethyl group in this compound adds hydrophilic properties, potentially improving solubility and interaction with biological systems. Furthermore, the methoxy group contributes electron-donating effects, which can influence the electronic properties of the molecule and its reactivity in various chemical reactions.

One of the most promising applications of 5-1-(1-hydroxyethyl)cyclopropyl-3-methoxybenzene-1,2-diol lies in its potential as a precursor for drug development. Researchers have explored its role in synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on inflammatory pathways, making them strong candidates for treating chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its unique structure allows for the formation of stable polymer networks when used as a building block in polymer synthesis. A recent breakthrough reported in *Advanced Materials* highlighted its ability to form self-healing polymers under mild conditions, which could revolutionize the development of adaptive materials for aerospace and biomedical applications.

The synthesis of 5-1-(1-hydroxyethyl)cyclopropyl-3-methoxybenzene-1,2-diol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopropyl ring through [2+1] cycloaddition reactions and the selective introduction of hydroxyl and methoxy groups via nucleophilic substitution or oxidation reactions. The optimization of these steps has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

From an environmental perspective, researchers have also investigated the biodegradability and eco-friendliness of this compound. A 2023 study published in *Environmental Science & Technology* found that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint. This makes it a sustainable choice for industries seeking eco-friendly alternatives.

In conclusion, 5-1-(1-hydroxyethyl)cyclopropyl-3-methoxybenzene-1,2-diol (CAS No. 2229081-06-3) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.